Cas no 32545-60-1 ((1-amino-1-phosphonobutyl)phosphonic acid)
32545-60-1 structure
Product Name:(1-amino-1-phosphonobutyl)phosphonic acid
CAS No:32545-60-1
MF:C4H13NO6P2
MW:233.096643209457
CID:311481
PubChem ID:169445
Update Time:2025-04-19
(1-amino-1-phosphonobutyl)phosphonic acid Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,P,P'-(aminobutylidene)bis-
- phosphonic acid, (1-aminobutylidene)bis-
- (1-amino-1-phosphonobutyl)phosphonic acid
- (1-Aminobutane-1,1-diyl)bis(phosphonic acid)
- 32545-60-1
- BQQ4VYG98L
- aminobutane diphosphonate
- Phosphonic acid, P,P'-(1-aminobutylidene)bis-
- Aminobutane bisphosphonate
- Aminobutylidene diphosphonate
- P,P'-(1-Aminobutylidene)bis[phosphonic acid]
- BDBM50173053
- CHEMBL194557
- Aminobutane 1,1-diphosphonate
- Abutbp
- DTXSID30954284
- (1-Amino-1-phosphono-butyl)-phosphonic acid
- EN300-1147535
- SCHEMBL4100418
- starbld0004711
-
- Inchi: 1S/C4H13NO6P2/c1-2-3-4(5,12(6,7)8)13(9,10)11/h2-3,5H2,1H3,(H2,6,7,8)(H2,9,10,11)
- InChI Key: XLIREHXMRXKQIV-UHFFFAOYSA-N
- SMILES: P(C(CCC)(N)P(=O)(O)O)(=O)(O)O
Computed Properties
- Exact Mass: 233.02189
- Monoisotopic Mass: 233.02181113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.3
- Topological Polar Surface Area: 141Ų
Experimental Properties
- PSA: 141.08
(1-amino-1-phosphonobutyl)phosphonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1147535-0.05g |
(1-amino-1-phosphonobutyl)phosphonic acid |
32545-60-1 | 95% | 0.05g |
$827.0 | 2023-10-25 | |
| Enamine | EN300-1147535-0.1g |
(1-amino-1-phosphonobutyl)phosphonic acid |
32545-60-1 | 95% | 0.1g |
$867.0 | 2023-10-25 | |
| Enamine | EN300-1147535-0.25g |
(1-amino-1-phosphonobutyl)phosphonic acid |
32545-60-1 | 95% | 0.25g |
$906.0 | 2023-10-25 | |
| Enamine | EN300-1147535-0.5g |
(1-amino-1-phosphonobutyl)phosphonic acid |
32545-60-1 | 95% | 0.5g |
$946.0 | 2023-10-25 | |
| Enamine | EN300-1147535-1.0g |
(1-amino-1-phosphonobutyl)phosphonic acid |
32545-60-1 | 1g |
$986.0 | 2023-06-09 | ||
| Enamine | EN300-1147535-2.5g |
(1-amino-1-phosphonobutyl)phosphonic acid |
32545-60-1 | 95% | 2.5g |
$1931.0 | 2023-10-25 | |
| Enamine | EN300-1147535-5.0g |
(1-amino-1-phosphonobutyl)phosphonic acid |
32545-60-1 | 5g |
$2858.0 | 2023-06-09 | ||
| Enamine | EN300-1147535-10.0g |
(1-amino-1-phosphonobutyl)phosphonic acid |
32545-60-1 | 10g |
$4236.0 | 2023-06-09 | ||
| Enamine | EN300-1147535-1g |
(1-amino-1-phosphonobutyl)phosphonic acid |
32545-60-1 | 95% | 1g |
$986.0 | 2023-10-25 | |
| Enamine | EN300-1147535-5g |
(1-amino-1-phosphonobutyl)phosphonic acid |
32545-60-1 | 95% | 5g |
$2858.0 | 2023-10-25 |
(1-amino-1-phosphonobutyl)phosphonic acid Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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